N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H18ClN3O3S/c1-10-5-6-13(19)16-15(10)20-18(26-16)22(9-12-4-3-7-24-12)17(23)14-8-11(2)21-25-14/h5-6,8,12H,3-4,7,9H2,1-2H3
• InChI Key: WDKJGBIMCDKCDT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CC3CCCO3)C(=O)C4=CC(=NO4)C
• Molecular Formula: C18H18ClN3O3S
• Molecular Weight: 391.9 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C18H18ClN3O3S and its molecular weight is 391.87. The purity is usually 95%.
The exact mass of the compound N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound was synthesized through the copper-catalyzed azide–alkyne cycloaddition, resulting in a 4-amino-7-chloro-based [1,2,3]-triazole hybrid. .

Pharmacological Activity

Anticancer Potential: The 7-chloroquinoline moiety, present in the compound, has drawn attention as a potential anticancer agent. It shares structural similarities with established antimalarial drugs like chloroquine. . Further in vitro studies have been conducted to evaluate its efficacy against different normal and cancer cell lines.

Drug Likeness and Pharmacokinetic Properties

Predicting the pharmacokinetic properties of a compound is crucial for drug development. Researchers have investigated the drug likeness of this compound, assessing factors such as absorption, distribution, metabolism, and excretion. .

Future Directions

Given the increasing drug resistance to existing agents, molecular hybridization strategies—combining active compounds from known bioactive molecules—offer promise. .

Mechanism of Action

Target of Action

Benzothiazole derivatives, which this compound is a part of, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

It’s known that benzothiazole derivatives can inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid . This inhibition is a common mechanism of action for anti-inflammatory drugs .

Biochemical Pathways

Benzothiazole derivatives have been found to inhibit the cyclooxygenase (cox) enzymes , which are involved in the conversion of arachidonic acid into thromboxane, prostaglandins, and prostacyclin . This inhibition can lead to anti-inflammatory effects .

Result of Action

Benzothiazole derivatives have been found to have anti-inflammatory activity comparable to that of standard ibuprofen drug .